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Compound of Interest

Compound Name:
5-Methyl-1-(3-pyridinyl)-1H-

pyrrole-2-carbaldehyde

Cat. No.: B1627929 Get Quote

An In-Depth Technical Guide to the Synthesis and Structural Elucidation of 5-Methyl-1-(3-
pyridinyl)-1H-pyrrole-2-carbaldehyde

Abstract
This technical guide provides a comprehensive overview of 5-Methyl-1-(3-pyridinyl)-1H-
pyrrole-2-carbaldehyde, a heterocyclic compound of significant interest to researchers in

medicinal chemistry and organic synthesis. The document delineates the molecule's structural

architecture, outlines a robust synthetic pathway leveraging established name reactions, and

details the spectroscopic techniques essential for its unambiguous structural verification. By

integrating theoretical principles with practical, field-proven methodologies, this guide serves as

an essential resource for scientists and drug development professionals working with pyridinyl-

pyrrole scaffolds. These scaffolds are integral to a wide array of biologically active molecules,

and understanding the synthesis and characterization of this key building block is paramount

for the development of novel therapeutics.

Molecular Architecture and Physicochemical
Properties
5-Methyl-1-(3-pyridinyl)-1H-pyrrole-2-carbaldehyde is a multi-functionalized aromatic

heterocycle. Its structure is built upon a central five-membered pyrrole ring, which is substituted

at three key positions. The nitrogen atom of the pyrrole ring (position 1) is linked to the 3-
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position of a pyridine ring, creating an N-aryl bond that influences the electronic properties of

both ring systems. An electron-donating methyl group at the 5-position and an electron-

withdrawing carbaldehyde (formyl) group at the 2-position complete the structure. This specific

arrangement of substituents creates a molecule with distinct electronic and steric

characteristics, making it a valuable and reactive intermediate in organic synthesis. The

aldehyde group, in particular, serves as a versatile handle for a variety of subsequent chemical

transformations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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